Cas no 338774-51-9 (6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile)

• Product Name: 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile
• CAS No: 338774-51-9
• CID: 4647784
• Update Time: 2025-06-08

6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile

Introduction to 6-Amino-2-Hydroxy-5-(2-Methylbenzenesulfonyl)pyridine-3-Carbonitrile (CAS No. 338774-51-9)

6-Amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile (CAS No. 338774-51-9) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements surrounding this compound.

The molecular structure of 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile is composed of a pyridine ring substituted with an amino group at the 6-position, a hydroxyl group at the 2-position, and a 2-methylbenzenesulfonyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The amino and hydroxyl groups can participate in hydrogen bonding, while the sulfonyl group provides additional stability and reactivity.

Recent studies have highlighted the potential of 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile in various therapeutic areas. One notable application is its use as a lead compound for the development of anti-inflammatory drugs. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for further drug development.

In addition to its anti-inflammatory properties, 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile has shown potential as an antitumor agent. A study conducted by a team of researchers from the University of California found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The antitumor activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, which are critical processes for tumor growth and metastasis.

The pharmacokinetic properties of 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Furthermore, its low toxicity profile makes it an attractive option for long-term therapeutic use.

To further enhance its therapeutic potential, researchers are exploring various structural modifications to optimize the pharmacological properties of 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile. For instance, substituting different functional groups on the pyridine ring or modifying the sulfonyl moiety can lead to improved potency and selectivity. These efforts are aimed at developing more effective and safer drugs for clinical use.

In conclusion, 6-amino-2-hydroxy-5-(2-methylbenzenesulfonyl)pyridine-3-carbonitrile (CAS No. 338774-51-9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development in the future.